Etrabamine
Overview
Description
Scientific Research Applications
Role in HIV-1 Treatment
Etravirine in HIV-1 Therapy : Etravirine is noted for its high genetic barrier to the emergence of viral resistance and maintains its antiviral activity in the presence of common NNRTI mutations. It is metabolized by cytochrome P450 enzymes and has a relatively long elimination half-life. This makes it a significant option in the treatment of HIV-1 infection (Schöller-Gyüre et al., 2009).
Efficacy in Treatment-Experienced Patients : Etravirine demonstrated durable efficacy and safety in HIV-1 infected, treatment-experienced patients in phase III DUET trials. The pooled analysis of these trials indicates a reduction in AIDS-defining events/deaths compared to placebo (Haubrich et al., 2008).
Genotypic and Phenotypic Resistance Analysis : Research has refined the genotypic and phenotypic correlates of response to etravirine. The study identifies resistance-associated mutations and establishes clinical cutoffs for etravirine, guiding treatment decisions (Vingerhoets et al., 2010).
Pharmacokinetic Associations : Etravirine plasma exposure is associated with virological efficacy in treatment-experienced HIV-positive patients. This finding underscores the importance of etravirine exposure in achieving virological success (Calcagno et al., 2014).
Pharmacological Interactions and Metabolism
Drug Interaction Potential : Etravirine's potential for drug-drug interactions is significant due to its modulation of expression and function of several ABC transporters. This aspect is crucial in understanding its interactions with other medications (Zembruski et al., 2010).
Biotransformation and Metabolism : The study of etravirine's biotransformation reveals that it is a substrate of CYP2C19, CYP3A4, CYP2C9, UGT1A3, and UGT1A8, and it can modulate CYP3A4 mRNA levels. This information is vital for understanding its metabolic pathways and potential side effects (Yanakakis & Bumpus, 2012).
General Perspectives
- Overall Efficacy and Safety : Etravirine is a well-tolerated NNRTI with a good safety profile, higher genetic barrier for resistance compared to first-generation NNRTIs, and is effective in treatment-experienced patients. However, its role in treatment-naïve patients needs further investigation (Schrijvers, 2013)
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2S/c1-9-6-2-3-7-8(4-6)11-5-10-7/h5-6,9H,2-4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YDSVAKPJAOSZJA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1CCC2=C(C1)SC=N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10867929 |
Source
|
| Record name | N-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10867929 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Etrabamine | |
CAS RN |
70590-58-8 |
Source
|
| Record name | Etrabamine [INN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0070590588 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | ETRABAMINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/V55R69267Q | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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